Cas no 1870302-87-6 (4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid
• CAS No: 1870302-87-6
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5790786
• PubChem ID: 165481998
• Update Time: 2025-11-01

4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1870302-87-6
• EN300-1106361
• 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H15N3O2S/c1-6(2)15-4-3-12-5-7(10)8(11-12)9(13)14/h5-6H,3-4,10H2,1-2H3,(H,13,14)
• InChI Key： PNSXZNBUPXOXDN-UHFFFAOYSA-N
• SMILES： S(C(C)C)CCN1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Additional information on 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid

Comprehensive Professional Introduction of 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid (CAS No. 1870302-87-6)

4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid (CAS No. 1870302-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the pyrazole carboxylic acid derivatives, a class known for their versatile biological activities. The presence of both amino and propan-2-ylsulfanyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel enzyme inhibitors or ligands for metal-organic frameworks (MOFs). Its CAS No. 1870302-87-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound’s sulfanyl ethyl side chain contributes to its lipophilicity, a critical factor in bioavailability optimization for pharmaceutical candidates. This property aligns with current trends in drug delivery systems, where improving membrane permeability is a key challenge. Additionally, its pyrazole core is structurally analogous to several FDA-approved drugs, sparking interest in repurposing strategies for personalized medicine applications.

From a synthetic perspective, 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid offers modularity for structure-activity relationship (SAR) studies. Its carboxylic acid moiety allows for easy derivatization into esters or amides, while the amino group enables conjugation with fluorescent tags for bioimaging applications—a hot topic in theranostics research. Laboratories often query its synthesis protocol or NMR spectra, indicating its utility in method development.

Environmental considerations also play a role in its study. The propan-2-ylsulfanyl group’s stability under physiological conditions makes this compound a candidate for green chemistry initiatives, reducing the need for toxic catalysts. This aligns with the growing emphasis on sustainable synthesis in industrial chemistry, as evidenced by search trends combining CAS 1870302-87-6 with terms like eco-friendly catalysis.

In analytical chemistry, the compound’s distinct UV absorption profile (due to its conjugated pyrazole system) facilitates detection in HPLC methods. Quality control labs frequently seek data on its chromatographic behavior, underscoring its importance in pharmaceutical impurity profiling. Its thermal stability data are equally valuable for process chemistry scale-up efforts.

Emerging applications include its use in covalent organic frameworks (COFs) for gas storage, where its rigid-rod geometry and hydrogen-bonding capacity are exploited. Patent literature reveals innovative uses in OLED materials, leveraging its electron-donating amino group for enhanced luminescence efficiency—an area dominating materials science searches.

For biologists, the compound’s metal-chelating potential (via its pyrazole-nitrogen and carboxylate groups) opens doors in metalloenzyme mimicry research. Recent publications correlate its structural analogs with antioxidant activity, a trending topic in nutraceutical development. Such multidisciplinary relevance explains why CAS 1870302-87-6 appears in diverse citation networks.

Regulatory databases show no restrictions on 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid, facilitating global research collaboration. However, proper handling protocols for sulfanyl-containing compounds remain a frequent search query, reflecting the scientific community’s commitment to laboratory safety standards.

In conclusion, 4-amino-1-[2-(propan-2-ylsulfanyl)ethyl]-1H-pyrazole-3-carboxylic acid (CAS No. 1870302-87-6) exemplifies how functional group interplay in small molecules can address contemporary challenges across drug discovery, advanced materials, and analytical technology. Its persistent appearance in both academic literature and industrial patent filings confirms its status as a high-value chemical entity with untapped potential.